Cas no 1267041-35-9 (4-(2,4-dimethoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one
• CAS No: 1267041-35-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5924933
• PubChem ID: 65361793
• Update Time: 2025-05-25

4-(2,4-dimethoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(2,4-dimethoxyphenyl)-
• 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one

• Inchi： 1S/C12H15NO3/c1-15-9-3-4-10(11(6-9)16-2)8-5-12(14)13-7-8/h3-4,6,8H,5,7H2,1-2H3,(H,13,14)
• InChI Key： BVXKZMAMKCCEBK-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(OC)C=C2OC)CC1=O

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 422.8±45.0 °C(Predicted)
• pka: 16.02±0.40(Predicted)

Additional information on 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one

Introduction to 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one (CAS No. 1267041-35-9)

4-(2,4-dimethoxyphenyl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1267041-35-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential biological activities. The presence of a pyrrolidin-2-one core appended to a 2,4-dimethoxyphenyl group suggests a unique interplay of electronic and steric effects, which may contribute to its pharmacological properties. Recent advancements in drug discovery have highlighted the importance of such molecular architectures in developing novel therapeutic agents.

The pyrrolidin-2-one moiety is a well-known pharmacophore found in various bioactive molecules. Its five-membered ring structure, featuring a nitrogen atom, imparts flexibility and can participate in hydrogen bonding interactions, making it a valuable scaffold for designing molecules with specific biological targets. In contrast, the 2,4-dimethoxyphenyl substituent introduces electron-donating groups that can modulate the electronic properties of the molecule. This combination of structural features has been explored in the development of compounds with potential applications in central nervous system (CNS) disorders, inflammation, and other therapeutic areas.

Recent studies have demonstrated the interest in 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one as a lead compound for further medicinal chemistry optimization. Researchers have leveraged computational methods to predict its binding affinity to various protein targets, including enzymes and receptors relevant to human health. The dimethoxyphenyl group, in particular, has been shown to enhance solubility and metabolic stability, which are critical factors in drug development. Additionally, the pyrrolidin-2-one core offers opportunities for derivatization, allowing chemists to fine-tune its pharmacological profile.

In vitro studies have begun to unravel the potential biological activities of 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The interaction between the pyrrolidin-2-one and dimethoxyphenyl moieties could be key to its observed activity. Further investigation into its mechanism of action will be essential to validate these findings and explore possible therapeutic applications.

The synthesis of 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one represents an interesting challenge for organic chemists. The construction of the five-membered pyrrolidinone ring requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to introduce specific functional groups while maintaining stereochemical integrity.

The pharmaceutical industry continues to invest in exploring novel chemical entities like 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one due to the unmet medical needs that remain despite existing treatments. The ability to modify both the pyrrolidin-2-one core and the dimethoxyphenyl substituent provides a rich palette for medicinal chemists to design molecules with tailored properties. This flexibility is crucial for optimizing potency, selectivity, and pharmacokinetic profiles.

As research progresses, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the discovery and development of derivatives of 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one. Such partnerships can leverage complementary expertise in synthetic chemistry, computational modeling, and biological testing to bring new therapeutic candidates into clinical evaluation. The integration of high-throughput screening technologies with structure-based drug design approaches will further enhance the efficiency of this process.

The regulatory landscape also plays a critical role in guiding the development of compounds like 4-(2,4-dimethoxyphenyl)pyrrolidin-2-one. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards ensures that these molecules are produced consistently and safely for preclinical and clinical studies. Regulatory agencies worldwide are increasingly focused on expedited pathways for promising therapeutics, which could shorten the timeline for bringing new drugs to market.

In conclusion,4-(2,4-dimethoxyphenyl)pyrrolidin-2-one (CAS No. 1267041-35-9) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of pharmacophoric elements holds promise for addressing various diseases through targeted drug design. As research continues and new methodologies emerge,this compound will likely remain at the forefront of pharmaceutical innovation.